Erbium tetraboride

Specification

• CAS No.: 12310-44-0
• Molecular Formula: BEr
• Molecular Weight: 178.069
• IUPAC Name: boranylidyneerbium
• Standard InChI: InChI=1S/B.Er
• Standard InChI Key: XTDYFZCKGPKVED-UHFFFAOYSA-N
• SMILES: B#[Er]

Introduction

Physical and Chemical Properties

Erbium tetraboride is a compound formed between the lanthanide metal erbium and boron, with the chemical formula ErB₄. It belongs to the family of rare earth metal borides, which are known for their refractory properties. The compound is characterized by its high hardness, excellent thermal stability, and high melting point, making it suitable for various industrial applications requiring materials that can withstand extreme conditions.

The basic physical and chemical properties of erbium tetraboride include a distinctive crystalline structure that contributes to its remarkable hardness. The compound has a molecular weight of 178.069 g/mol and is identified by CAS number 12310-44-0. Its IUPAC name is boranylidyneerbium, although this nomenclature is somewhat inconsistent with its tetraboride structure, which contains four boron atoms per erbium atom.

Table 1. Physical and Chemical Properties of Erbium Tetraboride

Property	Value/Description
Chemical Formula	ErB₄
CAS Number	12310-44-0
Molecular Weight	178.069 g/mol
IUPAC Name	boranylidyneerbium
Standard InChI	InChI=1S/B.Er (note: simplified)
Standard InChIKey	XTDYFZCKGPKVED-UHFFFAOYSA-N
SMILES	B#[Er] (note: simplified representation)
PubChem Compound ID	92026692
Physical Appearance	Crystalline solid
Notable Properties	High hardness, high melting point

The physical structure of erbium tetraboride contributes significantly to its material properties. The arrangement of boron atoms around the erbium metal center creates a rigid lattice that provides exceptional thermal and mechanical stability. This structural configuration is fundamental to understanding the compound's behavior under various conditions and its potential applications in industrial settings.

Thermodynamic Properties

The thermodynamic properties of erbium tetraboride have been a subject of extensive research, with particular focus on its heat capacity behavior across different temperature ranges. Experimental studies have investigated the temperature dependence of the molar heat capacity of ErB₄ in the range of 2-300 K, revealing important insights into its thermal behavior.

One of the most significant findings in thermodynamic research on erbium tetraboride is the identification of anomalies in its heat capacity curve, specifically at TN=15.2 K, which corresponds to a transition to an antiferromagnetic state. This magnetic phase transition is a critical characteristic that influences the material's behavior at low temperatures and has implications for its potential applications in specialized electronic components.

Researchers have meticulously analyzed the various contributions to the heat capacity of erbium tetraboride, including magnetic, lattice, electronic, and Schottky components. The lattice contribution to the heat capacity was calculated using the correspondence method by comparison with the lattice heat capacity of LuB₄, which serves as a non-magnetic analog.

Table 2. Thermodynamic Properties and Contributions to Heat Capacity of ErB₄

Property	Value/Description
Temperature Range Studied	2-300 K
Antiferromagnetic Transition Temperature (TN)	15.2 K
Heat Capacity Components	Magnetic, Lattice, Electronic, Schottky
Reference Material for Lattice Contribution	LuB₄
Notable Findings	Anomalies in heat capacity curve at TN

The excess component of the heat capacity, Δc(T), was obtained by subtracting the lattice and electron contributions from the total heat capacity. This excess component is believed to contain both the magnetic contribution and the Schottky contribution to the heat capacity. Through careful analysis of these temperature dependences, researchers have been able to determine the value of the exchange integral J (or the exchange parameter J/k), which provides valuable insight into the magnetic interactions within the material.

These detailed thermodynamic studies are essential for understanding the fundamental behavior of erbium tetraboride and predicting its performance in various applications, particularly in environments with significant temperature variations or where magnetic properties are relevant.

Industrial Applications

Erbium tetraboride exhibits properties that make it valuable for various industrial applications, particularly in high-temperature and high-stress environments. Its combination of hardness, thermal stability, and unique electronic properties opens up possibilities for use in several specialized fields.

One of the primary industrial applications of erbium tetraboride is in semiconductors, where its electrical properties and thermal stability make it useful for specialized electronic components. The material's ability to withstand high temperatures while maintaining its structural integrity is particularly valuable in this context.

Gas turbine blades represent another important application area for erbium tetraboride. The extreme operating conditions of gas turbines, including high temperatures and mechanical stress, require materials with exceptional thermal and mechanical stability. Erbium tetraboride's properties make it a candidate for coatings or components in these demanding environments.

The aerospace industry, particularly in rocket engine nozzles, represents a third significant application area. These components must withstand extremely high temperatures and erosive gases during operation. Erbium tetraboride's high melting point and hardness contribute to its potential utility in these applications.

Beyond these established applications, the unique properties of erbium tetraboride suggest potential uses in other areas, including:

• High-temperature sensors and instrumentation

• Neutron absorption applications due to erbium's neutron cross-section

• Specialized refractory materials for extreme environments

• Research tools for studying magnetic phenomena at low temperatures

The continued exploration of erbium tetraboride's properties and the development of improved synthesis methods are likely to expand its range of potential applications in the future.

Comparison with Other Erbium Compounds

Erbium forms various compounds with distinct properties and applications, each showcasing different aspects of this lanthanide element's chemistry. Comparing erbium tetraboride with other erbium compounds provides valuable context for understanding its unique characteristics and potential applications.

Erbium oxide (Er₂O₃) represents another important point of comparison. This compound is widely used in infrared-absorbing glass, demonstrating erbium's characteristic spectroscopic properties. Unlike erbium tetraboride, which is valued primarily for its structural and thermal properties, erbium oxide's applications center on its optical characteristics.

Table 3. Comparison of Erbium Tetraboride with Other Erbium Compounds

Compound	Formula	Key Properties	Primary Applications
Erbium Tetraboride	ErB₄	High hardness, high melting point	Semiconductors, gas turbine blades, rocket engine nozzles
Erbium Rhodium Boride	ErRh₄B₄	Superconducting and magnetic properties	Electronic applications, magnetic research
Erbium Oxide	Er₂O₃	Infrared absorption	Infrared-absorbing glass, optical applications
Erbium Hexaboride	ErB₆	Different crystal structure than tetraboride	Scientific research, specialty materials

Erbium hexaboride (ErB₆) provides perhaps the most direct comparison, as both it and erbium tetraboride are borides but with different boron content. This difference in composition leads to distinct crystal structures and properties. While both compounds share characteristics such as hardness and thermal stability, the specific details of their behavior differ due to their structural variations.

These comparisons highlight the versatility of erbium chemistry and the importance of precise control over composition and structure in determining material properties. Understanding these relationships is essential for selecting the appropriate erbium compound for specific applications and for guiding future research into new materials with tailored properties.

Research Findings

Research on erbium tetraboride has yielded significant insights into its fundamental properties and behavior under various conditions. One of the most important research areas has been the study of its thermodynamic properties, particularly its heat capacity behavior across different temperature ranges.

The experimental investigation of the temperature dependence of the molar heat capacity of erbium tetraboride in the range of 2-300 K has revealed critical information about its thermal behavior. The identification of anomalies in the heat capacity curve, specifically at the antiferromagnetic transition temperature of TN=15.2 K, represents a significant finding that has implications for both fundamental understanding and potential applications.

Researchers have conducted detailed analyses of the various contributions to the heat capacity of erbium tetraboride, including:

• Magnetic contribution - related to the ordering of magnetic moments

• Lattice contribution - from vibrations of the crystal lattice

• Electronic contribution - from the movement of conduction electrons

• Schottky contribution - from energy level splitting

By carefully separating and analyzing these contributions, researchers have gained insights into the fundamental mechanisms that govern the material's behavior. The determination of the exchange integral J (or the exchange parameter J/k) provides valuable information about the magnetic interactions within the material.

These research findings have both theoretical and practical significance. From a theoretical perspective, they contribute to our understanding of rare earth boride physics and the complex interplay between structural, electronic, and magnetic properties in these materials. From a practical standpoint, they provide essential data for predicting the performance of erbium tetraboride in various applications, particularly those involving temperature variations or magnetic fields.

Future research directions may include more detailed investigations of the electronic structure of erbium tetraboride, exploration of its behavior under extreme conditions, and development of new synthesis methods to control its properties more precisely. Additionally, studies comparing erbium tetraboride with other rare earth borides could provide valuable insights into structure-property relationships in this important class of materials.